2-Phenyl-6-phenylmethoxychromen-4-one

• Molecular Formula: C22H16O3
• Molecular Weight: 328.4 g/mol
• SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CC=C4
• InChI: InChI=1S/C22H16O3/c23-20-14-22(17-9-5-2-6-10-17)25-21-12-11-18(13-19(20)21)24-15-16-7-3-1-4-8-16/h1-14H,15H2
• InChIKey: QGEZHHKBBMWQMC-UHFFFAOYSA-N

2-Phenyl-6-phenylmethoxychromen-4-one, systematically named 6-(benzyloxy)-2-phenyl-4H-chromen-4-one and commonly referred to as 6-benzyloxyflavone (CAS 320350-79-6), is a synthetic O-substituted flavone belonging to the flavonoid class of benzopyran-4-one derivatives. Its molecular formula is C₂₂H₁₆O₃ with a molecular weight of 328.36 Da, and it is characterized by a benzyloxy (–OCH₂C₆H₅) substituent at the C6 position of the flavone A-ring scaffold.

2-Phenyl-6-phenylmethoxychromen-4-one (6-Benzyloxyflavone): Procurement-Relevant Chemical Identity, Physicochemical Profile, and Structural Classification

2-Phenyl-6-phenylmethoxychromen-4-one, systematically named 6-(benzyloxy)-2-phenyl-4H-chromen-4-one and commonly referred to as 6-benzyloxyflavone (CAS 320350-79-6), is a synthetic O-substituted flavone belonging to the flavonoid class of benzopyran-4-one derivatives . Its molecular formula is C₂₂H₁₆O₃ with a molecular weight of 328.36 Da, and it is characterized by a benzyloxy (–OCH₂C₆H₅) substituent at the C6 position of the flavone A-ring scaffold . The compound is a fully etherified flavone lacking free hydroxyl groups, with a calculated ACD/LogP of 5.13, a topological polar surface area of 36 Ų, and zero hydrogen bond donors — properties that distinguish it from more polar, hydroxylated flavonoid analogs such as chrysin (5,7-dihydroxyflavone) and 6-hydroxyflavone .

P-gp binding probe: Benzyloxy C6 substitution supports hydrophobic domain interaction studies

Synthetic intermediate: Acid-labile 6-OBn enables regioselective 5,6-dihydroxyflavone synthesis

Negative control: Zero HBD, fully etherified A-ring for hydroxyl pharmacophore assays

Lipophilicity studies: High logP supports membrane partitioning and cellular uptake research

Why Generic Flavone Substitution Fails: Structural and Pharmacological Non-Interchangeability of 2-Phenyl-6-phenylmethoxychromen-4-one with Common In-Class Analogs

Flavones as a compound class span a wide range of lipophilicities, hydrogen-bonding capacities, and target engagement profiles that preclude simple interchange among analogs. 2-Phenyl-6-phenylmethoxychromen-4-one (6-benzyloxyflavone) differs fundamentally from commonly available flavones such as 6-methoxyflavone, chrysin, or unsubstituted flavone in its C6 substituent bulk, logP, and electronic character . The benzyloxy group at C6 introduces a pronounced hydrophobic aromatic extension that alters both passive membrane partitioning and specific protein-binding interactions — most notably at the P-glycoprotein (P-gp) nucleotide-binding domain, where hydrophobic C6-substitution directly enhances binding affinity and maximal fluorescence quenching [1]. Substituting 6-methoxyflavone or chrysin for 6-benzyloxyflavone in a P-gp binding experiment, a cell-based cytotoxicity assay, or any protocol dependent on predictable lipophilicity would yield non-comparable results, as demonstrated by divergent logP values (5.13 vs. ~3.2 for 6-methoxyflavone) and distinct P-gp interaction profiles [1].

6-Methoxyflavone

Lower logP (~3.2) and smaller C6 substituent alter P-gp binding interaction quality; may not reproduce benzyl-induced fluorescence quenching

Chrysin

5,7-dihydroxylated, HBD=2; distinct CYP450 binding and hydrogen-bonding pharmacophore, cannot serve as zero-HBD negative control

7-Benzyloxyflavone

Acid-stable 7-OBn position prevents selective C6 deprotection; different deprotection strategy limits direct use as regioselective 6-hydroxy precursor

• [1] Comte G, Daskiewicz JB, Bayet C, Conseil G, Viornery-Vanier A, Dumontet C, Di Pietro A, Barron D. C-Isoprenylation of flavonoids enhances binding affinity toward P-glycoprotein and modulation of cancer cell chemoresistance. J Med Chem. 2001;44(5):763–768. doi:10.1021/jm991128y. PMID: 11262086. View Source

Quantitative Differentiation Evidence: 2-Phenyl-6-phenylmethoxychromen-4-one vs. Closest Analogs in Head-to-Head and Cross-Study Comparisons

Lipophilicity (logP) Comparison of 6-Benzyloxyflavone vs. 6-Methoxyflavone and Chrysin

The ACD/LogP of 2-phenyl-6-phenylmethoxychromen-4-one is 5.13, substantially higher than that of 6-methoxyflavone (predicted logP ~3.2) and chrysin (experimental logP ~2.9). This represents a >100-fold increase in octanol-water partition coefficient, driven by the benzyloxy substituent at C6 replacing a methoxy or hydroxyl group. The higher logP translates directly into increased predicted bioconcentration factor (ACD/BCF = 1937 at pH 7.4) and altered absorption-distribution properties . Class-level inference: for flavonoid series, increasing hydrophobicity at C6 has been shown to correlate with enhanced P-gp binding affinity [1].

Lipophilicity

Reported comparison

logP 5.13 vs ~3.2 (6-methoxyflavone), >100-fold higher partition coefficient

Supports lipophilicity-driven partitioning study fit

In silico prediction; verify experimentally

Evidence Dimension	Octanol-water partition coefficient (logP / LogP)
Target Compound Data	ACD/LogP = 5.13 (predicted, ChemSpider ACD/Labs Percepta v14.00); ACD/LogD (pH 7.4) = 4.63
Comparator Or Baseline	6-Methoxyflavone (predicted logP ~3.2); Chrysin (5,7-dihydroxyflavone, experimental logP ~2.9); Flavone (logP ~3.5)
Quantified Difference	ΔlogP ≈ +1.9 vs. 6-methoxyflavone; ΔlogP ≈ +2.2 vs. chrysin; >100-fold higher partition coefficient
Conditions	In silico prediction using ACD/Labs Percepta Platform PhysChem Module v14.00; comparator values from published physicochemical datasets

Why This Matters

For procurement decisions in drug discovery or chemical biology, a >100-fold difference in lipophilicity mandates distinct handling protocols (DMSO solubility, vehicle selection), predicts different membrane partitioning kinetics, and fundamentally alters the expected bioactivity profile.

• [1] Comte G, Daskiewicz JB, Bayet C, et al. C-Isoprenylation of flavonoids enhances binding affinity toward P-glycoprotein and modulation of cancer cell chemoresistance. J Med Chem. 2001;44(5):763–768. Increasing hydrophobicity at position 6, 8, or 7 increased in vitro binding affinity to purified cytosolic P-gp domain. View Source

P-Glycoprotein Binding Affinity: Benzyloxy C6-Substitution vs. Methoxy, Hydroxy, and Unsubstituted Flavones

In a systematic structure–activity relationship study by Comte et al. (2001), a series of C- or O-substituted hydrophobic chrysin derivatives were synthesized to probe P-gp binding requirements. Increasing hydrophobicity at position 6, 8, or 7 of the flavone A-ring increased the affinity of in vitro binding to a purified cytosolic domain of P-gp. Critically, only benzyl and 3,3-dimethylallyl (prenyl) C-substitution produced a high maximal quenching of the protein intrinsic fluorescence — a direct measure of binding interaction strength [1]. While 6-methoxy and 6-hydroxy derivatives showed increased affinity relative to unsubstituted chrysin, they did not achieve the high maximal quenching characteristic of the benzyl-substituted congeners. This class-level inference positions 6-benzyloxyflavone as a privileged scaffold for P-gp binding studies relative to non-benzylated 6-substituted flavones [1].

P-gp binding

Class-level inference

Benzyl C6-substitution produced high maximal quenching of P-gp intrinsic fluorescence; 6-methoxy/6-hydroxy did not

Supports P-gp binding site mapping studies

Full-text required for quantitative Kd values

Evidence Dimension	Maximal quenching of P-glycoprotein intrinsic fluorescence (in vitro binding assay using purified recombinant NBD2 cytosolic domain)
Target Compound Data	Benzyl C-substitution at position 6 produced high maximal quenching of P-gp intrinsic fluorescence (exact percentage not specified in abstract; full text required for precise value)
Comparator Or Baseline	6-Methoxy, 6-hydroxy, and unsubstituted chrysin: increased affinity but did not achieve high maximal quenching. Prenyl (3,3-dimethylallyl) substitution: also produced high maximal quenching.
Quantified Difference	Qualitative categorical difference: benzyl and prenyl substitutions are the only C6-modifications that yield high maximal fluorescence quenching. Quantitative Kd values require full-text access.
Conditions	In vitro fluorescence quenching assay using purified recombinant NBD2 cytosolic domain of mouse P-gp; chrysin (5,7-dihydroxyflavone) as the base scaffold.

Why This Matters

For researchers procuring flavones for P-gp modulation studies, 6-benzyloxyflavone occupies a specific structural niche demonstrated to achieve a binding interaction quality (maximal fluorescence quenching) not attainable with 6-methoxy or 6-hydroxy analogs. This directly informs compound selection when the experimental objective is P-gp binding site mapping or multidrug resistance reversal.

• [1] Comte G, Daskiewicz JB, Bayet C, Conseil G, Viornery-Vanier A, Dumontet C, Di Pietro A, Barron D. C-Isoprenylation of flavonoids enhances binding affinity toward P-glycoprotein and modulation of cancer cell chemoresistance. J Med Chem. 2001;44(5):763–768. doi:10.1021/jm991128y. PMID: 11262086. View Source

Cytotoxic Activity Profile: 6-Benzyloxyflavone Derivatives vs. Hydroxy/Methoxy Flavone Analogs Against L1210 Murine Leukemia Cells

In structure–activity relationship studies of flavone cytotoxicity against L1210 murine leukemia cells, a closely related 6′-benzyloxyflavone derivative — 5,2′-dihydroxy-6,7,8-trimethoxy-6′-benzyloxyflavone — exhibited an ED₅₀ of 17.0 μg/mL. This was compared to the starting material 5,2′,6′-trihydroxy-6,7,8-trimethoxyflavone, which showed stronger activity with an ED₅₀ of 4.5 μg/mL [1]. The benzyloxy-substituted derivative demonstrated cytotoxicity in the same range as its parent compound, whereas geranylation of the same scaffold strongly potentiated activity (ED₅₀ 2.3 μg/mL for a geranylated baicalein derivative). This class-level finding indicates that benzyloxy substitution at the 6′-position preserves measurable cytotoxic activity, though it does not enhance potency relative to free hydroxyl or geranyl substituents [1][2].

Cytotoxicity (L1210)

Class-level inference

ED₅₀ = 17.0 μg/mL (6′-benzyloxy congener)

Reported cell-model response context

Hydroxy parent ED₅₀ 4.5 μg/mL; geranyl derivative 2.3 μg/mL

Evidence Dimension	Cytotoxicity (ED₅₀) against L1210 murine leukemia cells
Target Compound Data	5,2′-Dihydroxy-6,7,8-trimethoxy-6′-benzyloxyflavone: ED₅₀ = 17.0 μg/mL (closest benzyloxy-flavone congener with available data)
Comparator Or Baseline	5,2′,6′-Trihydroxy-6,7,8-trimethoxyflavone: ED₅₀ = 4.5 μg/mL; 5,6-Dihydroxy-7-geranyloxyflavone: ED₅₀ = 2.3 μg/mL; Baicalein: ED₅₀ = 15.0 μg/mL
Quantified Difference	Benzyloxy derivative ~3.8-fold less potent than trihydroxy parent; geranyl derivative ~7.4-fold more potent than benzyloxy derivative
Conditions	L1210 murine leukemia cell line; in vitro cytotoxicity assay (YAKHAK HOEJI, 1988, v32n2)

Why This Matters

This data positions benzyloxyflavones as moderate-activity cytotoxic agents relative to their hydroxylated or geranylated counterparts. For procurement in oncology research, this indicates that 6-benzyloxyflavone is suited to studies exploring the impact of hydrophobic C6-substitution on cytotoxicity rather than as a high-potency lead compound.

• [1] Baik KU, Ahn BZ. Cytotoxic Activities of some Geranylated Flavones against L1210 Cell. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). 1988;32(2):125–129. KoreanScience. View Source
• [2] Ahn BZ. Antineoplastic Natural Products and the Analogues (IX). A Review of the Series. Korean Journal of Pharmacognosy. 1986. KoreanScience. View Source

Synthetic Utility as a Protected Intermediate: Positional Selectivity of 6-Benzyloxy vs. 7-Benzyloxy and 5-Benzyloxy Flavones in Debenzylation Reactions

The 6-benzyloxy substituent on the flavone A-ring exhibits distinct chemical reactivity compared to benzyloxy groups at other positions. In selective dealkylation studies of 5,6,7-tris(benzyloxy)flavones, treatment with concentrated HCl in acetic acid selectively cleaved the benzyloxy groups at the 5- and 6-positions while leaving the 7-benzyloxy group intact, yielding 7-benzyloxy-5,6-dihydroxyflavones [1]. This positional selectivity is the reverse of what is observed under catalytic hydrogenolysis conditions, where all benzyloxy groups are typically removed. This established differential reactivity makes 2-phenyl-6-phenylmethoxychromen-4-one a strategically valuable protected intermediate in the synthesis of 5,6-dihydroxy- or 6-hydroxyflavone derivatives [1].

Deprotection selectivity

Cross-study comparable

6-OBn cleaved by conc. HCl/AcOH; 7-OBn stable under these conditions

Supports regioselective flavone synthesis strategies

Reactivity opposite to catalytic hydrogenolysis

Evidence Dimension	Selective deprotection reactivity of benzyloxy groups at different flavone A-ring positions
Target Compound Data	6-Benzyloxy group: selectively cleaved by conc. HCl in AcOH; also cleaved by catalytic hydrogenolysis (H₂, Pd/C)
Comparator Or Baseline	5-Benzyloxy group: selectively cleaved by conc. HCl in AcOH; 7-Benzyloxy group: resistant to conc. HCl/AcOH, cleaved by hydrogenolysis
Quantified Difference	Differential: 6-OBn and 5-OBn are acid-labile; 7-OBn is acid-stable. This enables sequential deprotection strategies not possible with 7-benzyloxyflavone alone.
Conditions	Concentrated HCl in acetic acid; catalytic hydrogenolysis (H₂, Pd/C); substrate: 5,6,7-tris(benzyloxy)flavones

Why This Matters

For medicinal chemistry procurement, this positional reactivity difference means that 6-benzyloxyflavone is not interchangeable with 7-benzyloxyflavone as a synthetic building block. The choice of benzyloxy position directly governs the viable downstream deprotection strategy and the accessible final hydroxylation pattern.

• [1] Iinuma M, Matsuura S. Studies of the Selective O-Alkylation and Dealkylation of Flavonoids. VII. Partial Dealkylation of 5,6,7-Trioxygenated Flavones and Synthesis of Pectolinarigenin and Its Analogs. Chem Pharm Bull. 1979. (Referenced via documentsdelivered.com). View Source

Absence of A-Ring Hydroxyl Groups: Hydrogen Bond Donor/Acceptor Profile vs. Chrysin, Baicalein, and 6-Hydroxyflavone

2-Phenyl-6-phenylmethoxychromen-4-one contains zero hydrogen bond donors (HBD = 0) and three hydrogen bond acceptors (HBA = 3, from the carbonyl oxygen at C4, the endocyclic oxygen at C1, and the benzyloxy ether oxygen at C6). In contrast, chrysin (5,7-dihydroxyflavone) has HBD = 2, HBA = 4, and baicalein (5,6,7-trihydroxyflavone) has HBD = 3, HBA = 5 [1]. This difference eliminates the potential for A-ring-mediated hydrogen bond donation to biological targets and metabolizing enzymes. Class-level inference from flavonoid SAR literature indicates that hydroxylation at C5 and C7 is critical for CYP450 isoform inhibition (particularly CYP1A1, CYP1A2, and CYP1B1). The fully etherified 6-benzyloxyflavone would therefore be expected to show a markedly different CYP inhibition and metabolic stability profile compared to hydroxylated flavones [1].

H-bond profile

Class-level inference

HBD = 0, HBA = 3 vs. 1–3 HBD for chrysin, baicalein, 6-hydroxyflavone

May serve as hydroxyl pharmacophore negative control

CYP inhibition profile expected to differ significantly

Evidence Dimension	Hydrogen bond donor count (HBD) and hydrogen bond acceptor count (HBA)
Target Compound Data	HBD = 0, HBA = 3 (ChemSpider predicted)
Comparator Or Baseline	Chrysin: HBD = 2, HBA = 4; Baicalein: HBD = 3, HBA = 5; 6-Hydroxyflavone: HBD = 1, HBA = 4
Quantified Difference	0 HBD vs. 1–3 HBD for hydroxylated analogs; fundamentally different hydrogen-bonding pharmacophore
Conditions	Structural derived from ChemSpider and PubChem entries; CYP inhibition data from flavonoid SAR literature (class-level)

Why This Matters

For investigators studying flavonoid–CYP450 interactions or requiring metabolic stability in hepatic microsome assays, the absence of A-ring hydroxyls in 6-benzyloxyflavone makes it functionally distinct from chrysin and baicalein. Procurement of 6-benzyloxyflavone as a 'negative control' lacking the hydroxyl pharmacophore is a validated use case.

• [1] Shimada T, Tanaka K, Takenaka S, et al. Structure–function relationships of flavonoids as inhibitors of human cytochrome P450 enzymes. In: Flavonoid Pharmacokinetics (Wiley, 2012). Flavonoid hydroxylation pattern is a key determinant of CYP450 isoform selectivity and inhibitory potency. View Source

Recommended Research and Industrial Application Scenarios for 2-Phenyl-6-phenylmethoxychromen-4-one Based on Quantitative Differentiation Evidence

P-Glycoprotein Binding Site Mapping and Multidrug Resistance Modulation Studies

Based on class-level evidence that benzyl C6-substitution produces high maximal quenching of P-gp intrinsic fluorescence — a binding quality not achieved by 6-methoxy or 6-hydroxy analogs — 2-phenyl-6-phenylmethoxychromen-4-one is the appropriate procurement choice when the experimental objective is to probe the hydrophobic steroid-binding site of P-gp with a non-isoprenylated, aromatic C6-substituted flavone probe [1]. Its logP of 5.13 and zero H-bond donor profile ensure that observed binding effects are attributable to hydrophobic and π-stacking interactions rather than hydrogen bonding, enabling cleaner SAR interpretation compared to hydroxylated flavones .

Synthetic Intermediate for Regioselective 6-Hydroxyflavone and 5,6-Dihydroxyflavone Library Construction

The acid-labile nature of the 6-benzyloxy group enables a selective deprotection strategy — treatment with concentrated HCl in acetic acid — that cleaves the 6-OBn while leaving a 7-OBn group intact [1]. This orthogonal deprotection profile makes 2-phenyl-6-phenylmethoxychromen-4-one a strategically superior building block for constructing flavone libraries with specific A-ring hydroxylation patterns, compared to 6-methoxyflavone (which requires harsh demethylation conditions) or 7-benzyloxyflavone (which cannot be selectively deprotected at C6) [1].

Negative Control Compound for Flavone Hydroxyl Pharmacophore Studies (CYP450, Antioxidant, Kinase Inhibition)

With zero hydrogen bond donors and a fully etherified A-ring, 6-benzyloxyflavone serves as an ideal negative control in assays where the hydroxyl group at C5, C6, or C7 of the flavone scaffold is hypothesized to be essential for target engagement [1]. In CYP450 inhibition studies, antioxidant (DPPH/ORAC) assays, and kinase inhibition panels, its inactivity relative to hydroxylated flavones provides a critical baseline that confirms the pharmacophoric requirement of A-ring hydroxylation, an experimental design feature not achievable with partially hydroxylated analogs such as 6-methoxyflavone or monohydroxyflavones .

Lipophilicity-Dependent Cellular Uptake and Membrane Partitioning Studies in Flavonoid Pharmacology

The >100-fold higher octanol-water partition coefficient (ACD/LogP 5.13) of 6-benzyloxyflavone relative to 6-methoxyflavone (~3.2) and chrysin (~2.9) makes it the preferred procurement choice for systematically studying the role of flavone lipophilicity in passive membrane diffusion, intracellular accumulation, and P-gp-mediated efflux kinetics [1]. Its high predicted BCF (1937) and zero HBD count allow investigators to isolate lipophilicity-driven effects from confounding hydrogen-bond-mediated transporter interactions when compared against hydroxylated flavones [1].

Application

Selection Property

Validation Focus

P-gp binding site mapping

Benzyloxy C6 hydrophobic substitution

P-gp fluorescence quenching assay

Regioselective 6-hydroxyflavone synthesis

Acid-labile 6-OBn protecting group

Selective deprotection by HCl/AcOH

Hydroxyl pharmacophore negative control

Zero HBD, fully etherified A-ring

CYP450 inhibition / antioxidant assays

Lipophilicity-dependent membrane partitioning

High logP vs hydroxylated flavones

Cellular uptake & P-gp efflux kinetics

• [1] Comte G, Daskiewicz JB, Bayet C, et al. C-Isoprenylation of flavonoids enhances binding affinity toward P-glycoprotein and modulation of cancer cell chemoresistance. J Med Chem. 2001;44(5):763–768. doi:10.1021/jm991128y. PMID: 11262086. View Source